4-(dimethylamino)-N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C18H18FN3OS/c1-4-22-16-14(19)6-5-7-15(16)24-18(22)20-17(23)12-8-10-13(11-9-12)21(2)3/h5-11H,4H2,1-3H3
• InChI Key: YNPCUANDQOXMLY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)N(C)C)F
• Molecular Formula: C18H18FN3OS
• Molecular Weight: 343.4 g/mol

Description

4-(dimethylamino)-N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DFB, and it has been synthesized using different methods. DFB has been found to have a mechanism of action that is different from other compounds, and this has led to its use in various biochemical and physiological studies.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives have been investigated for their effectiveness as corrosion inhibitors for carbon steel in acidic environments. Studies demonstrate that these compounds can significantly enhance corrosion resistance, offering potential applications in protecting industrial equipment and infrastructure (Zhiyong Hu et al., 2016) .

Fluorogenic Reagents

Research on benzothiazole-based compounds has shown their utility as fluorogenic reagents for the detection of thiols, suggesting applications in biochemical assays and research where sensitive and selective detection of thiols is required (T. Toyo’oka et al., 1989) 2.

Imaging Probes

Benzothiazole derivatives have been developed as positron emission tomography (PET) imaging probes for the diagnosis of diseases such as malignant melanoma. These compounds exhibit high tumor uptake and retention, providing excellent image quality for early-stage diagnosis and the evaluation of metastatic diseases (Ayoung Pyo et al., 2020) .

Antimicrobial and Anticancer Activity

Several studies have synthesized and evaluated benzothiazole derivatives for their antimicrobial and anticancer activities. These compounds have shown promising results against various bacterial strains and cancer cell lines, highlighting their potential in developing new therapeutic agents (V. Jagtap et al., 2010; A. Deep et al., 2016) .